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Compound of Interest

Compound Name: 4-Methyl-1-pentyne

Cat. No.: B1581292

An In-depth Technical Guide to 4-Methyl-1-
pentyne

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 4-Methyl-1-pentyne, including its
chemical identity, physical properties, synthesis, and reactivity. The information is intended for
professionals in the fields of chemical research and development.

Chemical Identity and Properties

4-Methyl-1-pentyne, also known as isobutylacetylene, is a terminal alkyne. Its fundamental
chemical identifiers and physical properties are summarized below.

Identifier Value Reference
CAS Number 7154-75-8 [L1[21131[4]15]
Molecular Formula C6H10 [L1[31[4115]

Table of Physicochemical Properties:
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Property Value Reference
Molecular Weight 82.14 g/mol [2][5]
Appearance Colorlfass- to almost colorless 6]
clear liquid

Density 0.698 g/mL at 25 °C [2]

Boiling Point 61-62 °C [2]

Melting Point -104.6 °C [7]
Refractive Index n20/D 1.393 [2]

Flash Point -4.44 °C (24 °F) - closed cup [2]
Water Solubility Insoluble [7]
SMILES CC(C)CCH#C [2][5]
InChi Key OXRWICUICBZVAE- CI3E]
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Synthesis and Reactivity

2.1. Synthesis

While specific industrial synthesis protocols for 4-Methyl-1-pentyne are proprietary, a common

laboratory-scale synthesis for terminal alkynes involves the alkylation of acetylene. This can be

achieved by reacting sodium acetylide with a suitable alkyl halide, in this case, 1-bromo-2-

methylpropane.

Logical Workflow for a Plausible Synthesis:
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Caption: Plausible two-step synthesis of 4-Methyl-1-pentyne.
2.2. Chemical Reactivity

As a terminal alkyne, 4-Methyl-1-pentyne participates in a variety of addition reactions.[6][7]
These include hydrogenation, halogenation, hydrohalogenation, and hydration.[6][7] The
terminal alkyne proton is also weakly acidic, allowing for the formation of acetylide anions

which can act as nucleophiles.

Key Reactions of 4-Methyl-1-pentyne:
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Caption: Common addition reactions of 4-Methyl-1-pentyne.
Experimental Protocols
3.1. Hydrohalogenation of 4-Methyl-1-pentyne with HBr

This protocol describes the Markovnikov addition of one equivalent of hydrogen bromide to 4-
Methyl-1-pentyne to yield the vinyl bromide, 2-bromo-4-methyl-1-pentene.[8]

Materials:

e 4-Methyl-1-pentyne (1.0 equiv)

e Hydrogen bromide (33% in acetic acid, 1.0 equiv)
e Anhydrous diethyl ether

» Saturated sodium bicarbonate solution

» Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate

Equipment:
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e Round-bottom flask with a magnetic stir bar
e Dropping funnel

e Ice bath

e Separatory funnel

e Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve
4-Methyl-1-pentyne in anhydrous diethyl ether. Cool the flask to 0 °C using an ice bath.

» Addition of HBr: Slowly add the hydrogen bromide solution dropwise to the stirred solution of
the alkyne over 30 minutes, maintaining the temperature at 0 °C.

o Reaction: After the addition is complete, allow the mixture to stir at 0 °C for an additional
hour, then warm to room temperature and stir for another 2 hours.

o Work-up: Quench the reaction by slowly adding saturated sodium bicarbonate solution.
Transfer the mixture to a separatory funnel.

o Extraction: Separate the organic layer. Wash the organic layer sequentially with saturated
sodium bicarbonate solution and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator to yield the crude product.

 Purification: The crude product, 2-bromo-4-methyl-1-pentene, can be purified by fractional
distillation under reduced pressure.

Experimental Workflow Diagram:
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Caption: Step-by-step workflow for the hydrohalogenation of 4-Methyl-1-pentyne.

Applications

4-Methyl-1-pentyne serves as a valuable building block in organic synthesis.[7] Its primary
applications are related to polymer chemistry.

e Monomer for Polymerization: It is used as a monomer in the synthesis of poly(4-methyl-1-
pentyne). This polymer can be subsequently hydrogenated to produce cyclic poly(4-methyl-
1-pentene), a transparent thermoplastic with unique properties.[9]

» Mixed Matrix Membranes: Poly(4-methyl-1-pentyne) has been utilized as a polymer matrix
in the fabrication of mixed matrix membranes (MMMs) for gas separation applications, such
as CO2/CH4 separation.[6][10]

o Chemical Synthesis: The reactivity of its terminal alkyne group makes it a useful intermediate
in the synthesis of more complex molecules through addition and substitution reactions.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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